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Compound of Interest

Compound Name: Decylphosphonic acid

Cat. No.: B1677716

Essential Safety and Handling Guide for
Decylphosphonic Acid

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling chemical reagents. This guide provides immediate
and essential safety protocols, operational procedures, and disposal plans for
Decylphosphonic acid, a corrosive solid that requires careful handling.

Chemical Identifier:
e Name: Decylphosphonic acid
e CAS Number: 6874-60-8

e Molecular Formula: CH3(CH2)9PO3H2

Hazard Identification and Classification

Decylphosphonic acid is classified as a hazardous chemical and requires stringent safety
measures. It is crucial to understand its primary hazards to ensure appropriate handling.[1]

Primary Hazards:

» Skin Corrosion/Irritation: Category 1B, causes severe skin burns and eye damage.[1][2][3][4]
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o Serious Eye Damage/Eye Irritation: Category 1, causes serious eye damage.[1][2][3]

o Specific Target Organ Toxicity (Single Exposure): Category 3, may cause respiratory
irritation.[1]

o Corrosive to Metals: Category 1, may be corrosive to metals.[3]
The signal word for Decylphosphonic acid is "Danger".[1][3][4]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is the most critical line of defense
against exposure to Decylphosphonic acid.[5] The following table summarizes the required
PPE for handling this chemical.
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. Specifications and
Body Part Required PPE
Remarks

Goggles should be compliant
with OSHA's 29 CFR 1910.133
or European Standard EN166.

Eyes/Face Safety goggles and face shield A face shield should be used in
conjunction with goggles,
especially when there is a risk
of splashing.[1][5][6][7]

Nitrile rubber, neoprene, or
PVC gloves are
] ] recommended.[5][8] Check for
Hands Chemical-resistant gloves )
breakthrough times and
ensure gloves are compatible

with corrosive solids.

Alab coat is standard, and a
chemical-resistant apron
Chemical-resistant should be worn over it if there
Body clothing/apron is a splash potential.[2][5][6][9]
Long-sleeved clothing is

essential.[2]

Under normal use, if handled
in a chemical fume hood,
respiratory protection may not
) ) be needed.[1][2] For large
, Use in a well-ventilated area or N _
Respiratory . hood guantities or in case of dust
ume hoo

formation, a NIOSH/MSHA
approved respirator with a

particle filter is recommended.

[1]2]

Safe Handling and Storage Procedures

Adherence to proper handling and storage protocols is essential to minimize risks.
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Handling:

e Work in a well-ventilated area, preferably a chemical fume hood, to avoid inhalation of dust.
[11[6][10]

e Avoid all personal contact, including inhalation of dust.[11]

e Do not breathe dust, fume, gas, mist, vapors, or spray.[1][3]

e Wash hands and any exposed skin thoroughly after handling.[1][4][8]

» When mixing with water, always add the acid slowly to the water to prevent a violent
reaction.[6][10]

e Avoid dust formation during handling.[1]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3][8]

Store in a designated corrosives area.[1]

Keep away from incompatible materials.

Do not store above eye level.[6]

Emergency and First-Aid Measures

Immediate and appropriate first-aid is critical in the event of exposure.
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Exposure Route First-Aid Protocol

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes.

Eye Contact Remove contact lenses if present and easy to
do. Continue rinsing. Seek immediate medical
attention.[1][2][3][4]

Take off immediately all contaminated clothing.
Rinse skin with water/shower for at least 15
Skin Contact minutes. Wash contaminated clothing before

reuse. Seek immediate medical attention.[1][2]

[3][6]

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

Inhalation ) ) o o
breathing, give artificial respiration. Seek
immediate medical attention.[1][2][3][4]
Rinse mouth. DO NOT induce vomiting. Drink
) plenty of water. Never give anything by mouth to
Ingestion

an unconscious person. Seek immediate
medical attention.[1][2][3]

Spill and Disposal Plan

Spill Response:
o Evacuate the area and ensure adequate ventilation.[8]
o Wear the appropriate PPE as outlined above.

» For solid spills, sweep up and shovel into a suitable, labeled container for disposal. Avoid
generating dust.[1]

» For spills of acids, use an acid spill kit for neutralization and cleanup.[9]

e Do not let the product enter drains.[8]
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Waste Disposal:

o Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[1]

o Dispose of contents/container to an approved waste disposal plant in accordance with local,
regional, and national regulations.[1][12]

e Do not empty into drains or the environment.[1]

Workflow for Handling Decylphosphonic Acid
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Workflow for Handling Decylphosphonic Acid

Preparation

Review Safety Data Sheet (SDS)

:

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

:

Ensure Fume Hood is Operational

Handling
A

Weigh Solid in Fume Hood [

:

Slowly Add Acid to Solvent

T

Perform Experiment

T
.
1
1
1
1
1
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1
1
1
1
1
1
1
1
1
1
1
1
1
1
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-

Cleanup & Disposal

Decontaminate Work Area Spill Occurs
Dispose of Waste in Labeled Container Follow Spill Protocol Follow First-Aid Protocol

Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for safely handling Decylphosphonic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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